Cas no 740806-63-7 (Benzenethiol, 5-bromo-2-chloro-)
Technical Introduction: Benzenethiol, 5-bromo-2-chloro-
Benzenethiol, 5-bromo-2-chloro-, is a halogenated aromatic thiol with the molecular formula C₆H₄BrClS. This compound is characterized by the presence of bromo and chloro substituents on the benzene ring, along with a thiol (-SH) functional group, which enhances its reactivity in synthetic applications. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromo and chloro groups provide distinct sites for further functionalization, while the thiol moiety allows for participation in coupling reactions and metal coordination. Its stability and well-defined reactivity profile make it a valuable building block in research and industrial processes.
740806-63-7 structure
Product Name:Benzenethiol, 5-bromo-2-chloro-
CAS No:740806-63-7
MF:C6H4BrClS
MW:223.517958641052
MDL:MFCD12026192
CID:1769519
PubChem ID:50998049
Update Time:2025-06-08
Benzenethiol, 5-bromo-2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenethiol, 5-bromo-2-chloro-
- GZYHPKOEBMNDFS-UHFFFAOYSA-N
- CS-0257549
- SCHEMBL1392809
- 5-Bromo-2-chlorobenzenethiol
- 740806-63-7
- 5-bromo-2-chlorobenzene-1-thiol
- EN300-673782
-
- MDL: MFCD12026192
- Inchi: 1S/C6H4BrClS/c7-4-1-2-5(8)6(9)3-4/h1-3,9H
- InChI Key: GZYHPKOEBMNDFS-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1)S)Cl
Computed Properties
- Exact Mass: 221.89056g/mol
- Monoisotopic Mass: 221.89056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 1Ų
Benzenethiol, 5-bromo-2-chloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 037979-250mg |
5-Bromo-2-chlorobenzenethiol |
740806-63-7 | 250mg |
£159.00 | 2022-02-28 | ||
| Fluorochem | 037979-1g |
5-Bromo-2-chlorobenzenethiol |
740806-63-7 | 1g |
£311.00 | 2022-02-28 | ||
| Fluorochem | 037979-5g |
5-Bromo-2-chlorobenzenethiol |
740806-63-7 | 5g |
£1312.00 | 2022-02-28 | ||
| Oakwood | 037979-250mg |
5-Bromo-2-chlorobenzenethiol |
740806-63-7 | 95% | 250mg |
$169.00 | 2024-07-19 | |
| Oakwood | 037979-1g |
5-Bromo-2-chlorobenzenethiol |
740806-63-7 | 95% | 1g |
$331.00 | 2024-07-19 | |
| Oakwood | 037979-5g |
5-Bromo-2-chlorobenzenethiol |
740806-63-7 | 95% | 5g |
$1399.00 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1236609-250mg |
5-BROMO-2-CHLOROBENZENETHIOL |
740806-63-7 | 95% | 250mg |
$355 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1236609-1g |
5-BROMO-2-CHLOROBENZENETHIOL |
740806-63-7 | 95% | 1g |
$605 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1236609-5g |
5-BROMO-2-CHLOROBENZENETHIOL |
740806-63-7 | 95% | 5g |
$2325 | 2024-06-06 | |
| Enamine | EN300-673782-0.05g |
5-bromo-2-chlorobenzene-1-thiol |
740806-63-7 | 95% | 0.05g |
$77.0 | 2023-03-11 |
Benzenethiol, 5-bromo-2-chloro- Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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